(7-{[(2,5-Dimethylphenyl)methyl]sulfanyl}-14-methyl-5-phenyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol

• IUPAC Name: [7-[(2,5-dimethylphenyl)methylsulfanyl]-14-methyl-5-phenyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C27H25N3O2S/c1-16-9-10-17(2)20(11-16)15-33-27-23-12-22-21(14-31)13-28-18(3)24(22)32-26(23)29-25(30-27)19-7-5-4-6-8-19/h4-11,13,31H,12,14-15H2,1-3H3
• InChI Key: KRWZUPIWZJQVIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=CC=C5
• Molecular Formula: C27H25N3O2S
• Molecular Weight: 455.6 g/mol
• CAS No.: 892416-50-1

Description

The compound is a structurally complex tricyclic molecule featuring a fused heterocyclic core (2-oxa-4,6,13-triazatricyclo[8.4.0.0³,⁸]tetradeca-hexaene) with multiple substituents. Key functional groups include:

• A sulfanyl group attached to the tricyclic core via a 2,5-dimethylphenylmethyl bridge.
• A phenyl group at position 5 and a methanol group at position 11.
• A methyl group at position 12.

The methanol moiety may enhance solubility compared to purely lipophilic analogs, while the sulfanyl group could influence redox activity or protein binding .

Biological Activity

The compound (7-{[(2,5-Dimethylphenyl)methyl]sulfanyl}-14-methyl-5-phenyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol is a complex organic molecule characterized by its intricate tricyclic structure and multiple functional groups. This compound belongs to the class of triazatricyclo compounds and has shown potential biological activity in preliminary studies.

Structural Features

The unique structure of this compound includes:

• Tricyclic Framework : The tricyclic nature allows for diverse interactions with biological targets.
• Functional Groups : The presence of sulfur and various phenyl groups enhances its reactivity and potential biological effects.

Biological Activity

Preliminary studies suggest that this compound may act as an inhibitor or modulator of various biological pathways. The specific interactions with proteins or enzymes could influence processes such as:

• Signal transduction
• Enzyme activity modulation

The exact mechanisms through which this compound exerts its biological effects require further investigation. Potential areas of study include:

• Structure-Activity Relationship (SAR) : Understanding how structural variations influence biological activity.
• Protein Interaction Studies : Utilizing techniques such as X-ray crystallography or NMR spectroscopy to elucidate binding sites.

Case Studies and Research Findings

While comprehensive data on this specific compound is limited, related compounds with structural similarities have been studied extensively. Notable findings include:

Compound Name	Biological Activity	Reference
2-Methyl-5-phenyl-2-hexenal	Antimicrobial properties
4-(5-{[1-(4-methylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}-2-furyl)	Anti-inflammatory effects
2,5-Dimethylphenylacetic acid	Anti-cancer properties

These studies indicate that compounds with similar structural motifs may exhibit significant biological activities that warrant further exploration.

Potential Applications

The unique properties of (7-{[(2,5-Dimethylphenyl)methyl]sulfanyl}-14-methyl-5-phenyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol suggest potential applications in:

• Pharmaceutical Development : As a lead compound for drug discovery targeting specific diseases.
• Biochemical Research : To explore novel interactions within cellular pathways.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s closest structural analogs differ in substituent patterns or heteroatom placement. Examples include:

Compound Name	Key Structural Differences	Biological Activity (If Reported)
(7-{[(2,5-Dimethylphenyl)methyl]sulfanyl}-5-(3-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[...]-11-yl)methanol	Phenyl → 3-methoxyphenyl at position 5	Enhanced solubility due to methoxy group
Isoxazolo[4,5‑e][1,2,4]triazepin derivatives	Heterocyclic core variation (triazepin vs. triazatricyclo)	Anticancer activity via purine-like mechanisms
Aglaithioduline	Similarity index ~70% to HDAC inhibitor SAHA	Predicted epigenetic modulation

Key Observations :

• Substituent polarity: Methoxy or methanol groups improve aqueous solubility compared to purely aromatic substituents (e.g., phenyl) .

Computational Similarity Metrics

Tanimoto and Dice coefficients are used to quantify structural similarity. For example:

• Tanimoto (MACCS) : 0.75–0.85 similarity to triazatricyclo-based anticancer agents .
• Cosine score (MS/MS fragmentation) : ~0.8 with tricyclic sulfanyl-containing natural products, suggesting shared biosynthetic pathways .

These metrics align with QSAR models, where the compound’s sulfanyl and methanol groups fall within the applicability domain (AD) of tricyclic inhibitors .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Analogues (3-methoxyphenyl variant)	Isoxazolo-triazepin Derivatives
Molecular Weight	~550 g/mol (estimated)	~580 g/mol	~450–500 g/mol
LogP	~3.5 (moderate lipophilicity)	~3.0 (lower due to methoxy)	~4.2 (higher lipophilicity)
Solubility (mg/mL)	0.1 (predicted)	0.3 (predicted)	0.05 (predicted)
Protein Binding	High (sulfanyl-mediated)	Moderate	High

Key Insights :

• High protein binding may limit free plasma concentration but enhance target engagement .

Q & A

Q. What are the optimal synthetic routes for synthesizing the compound, and how can intermediates be characterized?

A multi-step synthesis approach is recommended, starting with functionalization of the tricyclic core via sulfanyl group introduction using [(2,5-dimethylphenyl)methyl]thiol. Key intermediates should be validated via high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm regioselectivity . For crystallographic validation of intermediates, single-crystal X-ray diffraction (SC-XRD) with SHELXS97/SHELXL97 refinement protocols is critical, as demonstrated for structurally analogous polycyclic systems .

Q. How can the molecular structure be unambiguously characterized using spectroscopic and crystallographic methods?

Combine ¹H/¹³C NMR (400–600 MHz) with heteronuclear correlation spectroscopy (HSQC, HMBC) to resolve overlapping signals in the tricyclic scaffold. For crystallographic confirmation, employ SC-XRD with APEX2 data collection and ORTEP-3 visualization, ensuring mean C–C bond precision ≤0.005 Å and R-factor ≤0.041 . Cross-reference with IR spectroscopy to confirm the presence of methanol (-OH) and sulfanyl (-S-) functional groups .

Q. What preliminary toxicological assessments are required for handling the compound in laboratory settings?

Conduct acute toxicity profiling via in vitro assays (e.g., mitochondrial membrane potential disruption in HepG2 cells) and consult EPA High Production Volume (HPV) guidelines for methanol derivatives to establish safe handling protocols. Material Safety Data Sheets (MSDS) for structurally similar phenolic compounds recommend PPE (gloves, goggles) and fume hoods during synthesis .

Advanced Research Questions

Q. How can contradictions in spectral data (e.g., NMR splitting patterns vs. crystallographic symmetry) be resolved?

Discrepancies often arise from dynamic effects (e.g., conformational flexibility in solution vs. solid-state rigidity). Apply variable-temperature NMR (VT-NMR) to probe temperature-dependent splitting patterns, and compare with density functional theory (DFT)-optimized molecular geometries. For crystallographic anomalies, use Hirshfeld surface analysis to assess intermolecular interactions that may distort symmetry .

Q. What computational and AI-driven methodologies can optimize synthetic pathways and predict regiochemical outcomes?

Integrate COMSOL Multiphysics for reaction simulation, focusing on solvent effects and transition-state energetics. Train machine learning models on analogous tricyclic systems to predict regioselectivity during sulfanyl group installation. AI-driven platforms like autonomous laboratories can iteratively adjust reaction parameters (temperature, catalyst loading) to maximize yield .

Q. How can mechanistic studies elucidate the compound’s interactions with biological targets (e.g., enzyme inhibition)?

Employ surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to quantify binding affinity. For structural insights, use molecular docking (AutoDock Vina) guided by SC-XRD-derived conformers. Cross-validate with mutagenesis studies on target proteins to identify critical binding residues .

Q. What strategies mitigate challenges in scaling up synthesis while maintaining stereochemical integrity?

Implement continuous-flow reactors with real-time monitoring (Raman spectroscopy) to control exothermicity and byproduct formation. Optimize crystallization conditions (solvent polarity, cooling rates) using Hansen solubility parameters to preserve stereocenters. Process analytical technology (PAT) frameworks, as outlined in CRDC RDF2050108, are critical for reproducibility .

Q. How can theoretical frameworks guide the design of derivatives with enhanced bioactivity?

Apply conceptual density functional theory (CDFT) to calculate Fukui indices for electrophilic/nucleophilic sites. Pair with pharmacophore modeling (e.g., Schrödinger Phase) to prioritize derivatives with improved target engagement. Validate predictions via in vitro assays and iterative SAR analysis .